Cas no 78160-08-4 (5-Amino-2-(4-chlorophenyl)thiobenzoic acid)

• Product Name: 5-Amino-2-(4-chlorophenyl)thiobenzoic acid
• CAS No: 78160-08-4
• MF: C₁₃H₁₀ClNO₂S
• MW: 279.742001056671
• CID: 3094234
• PubChem ID: 5298562
• Update Time: 2025-08-04

5-Amino-2-(4-chlorophenyl)thiobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-((4-chlorophenyl)thio)benzoic acid
• MFCD06016740
• 5-Amino-2-((4-chlorophenyl)thio)benzoicacid
• LS-07788
• 78160-08-4
• STK664733
• 5-amino-2-[(4-chlorophenyl)thio]benzoic acid
• SB81569
• H34386
• UNM-0000305965
• AKOS001750240
• 5-amino-2-(4-chlorophenyl)sulfanylbenzoic acid
• CS-0315594
• UNM000011078601
• benzoic acid, 5-amino-2-[(4-chlorophenyl)thio]-
• ALBB-024145
• 5-amino-2-[(4-chlorophenyl)sulfanyl]benzoic acid
• 5-Amino-2-(4-chlorophenyl)thiobenzoic acid

• Inchi： 1S/C13H10ClNO2S/c14-8-1-4-10(5-2-8)18-12-6-3-9(15)7-11(12)13(16)17/h1-7H,15H2,(H,16,17)
• InChI Key： GHHLFELHBFQGBJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)SC1C=CC(=CC=1C(=O)O)N

Computed Properties

• Exact Mass: 279.0120774Da
• Monoisotopic Mass: 279.0120774Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 88.6Ų

Additional information on 5-Amino-2-(4-chlorophenyl)thiobenzoic acid

Introduction to 5-Amino-2-(4-chlorophenyl)thiobenzoic Acid (CAS No. 78160-08-4) and Its Emerging Applications in Chemical Biology

5-Amino-2-(4-chlorophenyl)thiobenzoic acid, identified by the chemical identifier CAS No. 78160-08-4, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the thiobenzoic acid class, characterized by a sulfur-containing benzene ring, which imparts distinct reactivity and biological activity. The presence of both an amino group and a chlorophenyl substituent further enhances its versatility, making it a valuable scaffold for pharmaceutical and biochemical research.

The molecular structure of 5-amino-2-(4-chlorophenyl)thiobenzoic acid consists of a benzoic acid core modified with a thiophene ring at the 2-position and a chlorinated phenyl group at the 4-position. This configuration allows for multiple sites of functionalization, enabling chemists to derivatize the molecule for various applications. The amino group, in particular, serves as a nucleophilic site that can participate in condensation reactions, while the chlorophenyl moiety introduces electronic and steric effects that influence the compound's interactions with biological targets.

In recent years, 5-amino-2-(4-chlorophenyl)thiobenzoic acid has been explored as a key intermediate in the synthesis of bioactive molecules. Its thiobenzoic backbone is particularly interesting because it mimics natural metabolites found in living organisms, suggesting potential roles in enzyme inhibition and metabolic pathways. Researchers have leveraged this compound to develop novel inhibitors targeting enzymes involved in inflammatory responses and cancer progression. For instance, derivatives of this molecule have shown promise in modulating cyclooxygenase (COX) enzymes, which are critical regulators of pain and inflammation.

The chlorophenyl substituent in 5-amino-2-(4-chlorophenyl)thiobenzoic acid also contributes to its pharmacological potential. Chlorinated aromatic compounds are well-documented for their ability to enhance binding affinity to biological receptors due to hydrophobic interactions and electronic effects. This property has been exploited in the design of small-molecule drugs that require precise targeting. Studies have demonstrated that modifications around the chlorophenyl group can fine-tune the compound's activity, making it an attractive candidate for drug discovery programs aimed at treating neurological disorders and infectious diseases.

Advances in computational chemistry have further accelerated the exploration of 5-amino-2-(4-chlorophenyl)thiobenzoic acid derivatives. Molecular docking simulations and virtual screening techniques allow researchers to predict how different structural variations of this compound might interact with biological targets such as protein kinases and transcription factors. These computational approaches have identified several promising candidates for experimental validation, streamlining the drug development process.

Moreover, the sustainability aspect of using 5-amino-2-(4-chlorophenyl)thiobenzoic acid as a building block has not been overlooked. The synthesis of this compound can be optimized to minimize waste and energy consumption, aligning with green chemistry principles. Recent methodologies have focused on catalytic processes that improve yield while reducing hazardous byproducts, making it an environmentally friendly choice for industrial applications.

From a clinical perspective, 5-amino-2-(4-chlorophenyl)thiobenzoic acid derivatives are being investigated for their potential as prodrugs or pharmacological chaperones. Prodrug strategies involve converting a less active or unstable drug into a more stable form that can be administered orally or through other non-invasive routes before being converted into its active form inside the body. This approach enhances bioavailability and reduces side effects. Pharmacological chaperones are small molecules that assist in folding or stabilizing target proteins, which is particularly relevant for treating diseases caused by protein misfolding.

The versatility of 5-amino-2-(4-chlorophenyl)thiobenzoic acid extends beyond pharmaceutical applications into agrochemicals and material science. In agriculture, derivatives of this compound have shown efficacy as plant growth regulators or pest repellents due to their ability to interact with plant hormone pathways. In material science, its structural features make it suitable for developing advanced polymers or coatings with unique properties such as enhanced durability or biodegradability.

Future research directions for 5-amino-2-(4-chlorophenyl)thiobenzoic acid include exploring its role in nanotechnology applications, where its molecular structure could be utilized to design smart materials or drug delivery systems based on nanoparticles. Additionally, investigating its interactions with metal ions may reveal new insights into metalloprotein function and dysfunction, which could have implications for treating metal-related disorders such as Wilson's disease or hemochromatosis.

In conclusion,5-amino-2-(4-chlorophenyl)thiobenzoic acid (CAS No. 78160-08-4) is a multifaceted compound with broad applications across chemical biology and related fields. Its unique structural features enable diverse functionalizations, making it indispensable for drug discovery efforts aimed at addressing complex diseases like cancer and neurodegenerative disorders. As research continues to uncover new therapeutic possibilities,5-amino-2-(4-chlorophenyl)thiobenzoic acid will undoubtedly remain at the forefront of scientific innovation.